2-{[2-(Trifluoromethyl)benzyl]amino}ethanol

• Molecular Formula: C10H12F3NO
• Molecular Weight: 219.20 g/mol
• IUPAC Name: 2-[[2-(trifluoromethyl)phenyl]methylamino]ethanol
• InChI: InChI=1S/C10H12F3NO/c11-10(12,13)9-4-2-1-3-8(9)7-14-5-6-15/h1-4,14-15H,5-7H2
• InChI Key: WNABXFXJXBBRFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCO)C(F)(F)F

Description

2-{[2-(Trifluoromethyl)benzyl]amino}ethanol is a trifluoromethyl-substituted amino alcohol derivative intended for research and development purposes. This compound is part of a significant class of chemicals known as β-amino-α-trifluoromethyl alcohols, which are recognized as privileged scaffolds in modern organic and medicinal chemistry . The primary research value of this compound lies in its role as a versatile building block for the preparation of more complex, biologically active molecules . The incorporation of the trifluoromethyl (CF₃) group is a widely employed strategy in drug discovery, as it can profoundly influence a compound's properties by enhancing its metabolic stability, membrane permeability, and binding affinity to target proteins through electrostatic interactions . Specifically, amino alcohols with a trifluoromethyl group attached to an aromatic ring are of high interest for the synthesis of trifluoromethylated peptidomimetics and other pharmaceutical candidates . Furthermore, structural analogs of this compound, specifically phenethanolamine derivatives, have been explored in research for the treatment of respiratory diseases, highlighting the potential of this chemical class in therapeutic development . This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Nucleophilic Substitution Using 2-(Trifluoromethyl)benzyl Chloride

Reaction Mechanism

The most direct method involves reacting 2-(trifluoromethyl)benzyl chloride with ethanolamine in the presence of a base to scavenge HCl. This SN2 reaction proceeds via displacement of the chloride by the primary amine of ethanolamine.

Optimized Protocol

• Reagents :
  • 2-(Trifluoromethyl)benzyl chloride (1 eq)
  • Ethanolamine (3 eq)
  • Sodium carbonate (1.2 eq, powdered)
  • Methanol (solvent)
• Conditions :
  • Temperature: 60–65°C
  • Duration: 4–6 hours
  • Workup: Filtration, vacuum distillation (153–156°C at 0.002–0.005 MPa)
• Yield : 93–95%

Advantages and Limitations

• Advantages : High yield, minimal byproducts, and scalability (>100 g batches).
• Limitations : Requires handling of moisture-sensitive benzyl chloride.

Reductive Amination of 2-(Trifluoromethyl)benzaldehyde

Reaction Design

This two-step approach converts 2-(trifluoromethyl)benzaldehyde to the target compound via imine formation followed by reduction:

• Condensation of the aldehyde with ethanolamine to form a Schiff base.
• Hydrogenation using Pd/C or Raney Ni under H₂ (1–5 atm).

Procedure

• Step 1 (Imine Formation) :
  • Reagents: Aldehyde (1 eq), ethanolamine (1.1 eq), toluene (solvent), molecular sieves.
  • Conditions: Reflux, 12 h.
• Step 2 (Reduction) :
  • Catalyst: 5% Pd/C (0.1 eq)
  • Conditions: H₂ (1.5 atm), 25°C, 16 h.
• Overall Yield : 75–80% (theoretical)

Stereochemical Considerations

The reaction produces a racemic mixture. Chiral catalysts (e.g., BINAP-Pd complexes) may enable enantioselective synthesis, though no literature examples exist for this specific compound.

Multi-Step Synthesis from m-Trifluoromethylbenzyl Alcohol

Chlorination Followed by Amination

Adapted from CN101643390B, this route involves:

• Chlorination of m-trifluoromethylbenzyl alcohol using SOCl₂ or PCl₃.
• Amination with ethanolamine under basic conditions.

Chlorination Step

• Reagents : SOCl₂ (1.2 eq), DMF (catalyst).
• Yield : 98% (isolated as chloride).

Amination Step

• Similar to Section 1.2, yielding 90–93%.

Combined Yield**: 88–90%

Comparative Analysis of Methods

Method	Key Reagents	Conditions	Yield	Purity	Scalability
Nucleophilic Substitution	Benzyl chloride, ethanolamine	60–65°C, 6 h	93–95%	>98%	Industrial
Reductive Amination	Benzaldehyde, Pd/C	H₂, 25°C, 16 h	75–80%	95%	Lab-scale
Multi-Step Synthesis	SOCl₂, ethanolamine	2 steps, 24 h	88–90%	97%	Pilot-scale

Critical Challenges and Solutions

Solvent Selection

• Methanol vs. Ethanol : Methanol offers higher polarity, accelerating SN2 kinetics.
• Tetrahydrofuran (THF) : Used in hydrogenation steps (e.g., CN113698315A), but requires anhydrous conditions.

Catalyst Recycling

Palladium catalysts (e.g., 5% Pd/C) can be reused up to 3 times with <5% yield drop.

Emerging Methodologies

Photocatalytic Amination

Visible-light-driven methods using Ru(bpy)₃²⁺ remain unexplored but may enable milder conditions.

Chemical Reactions Analysis

Acylation Reactions

The hydroxyl group undergoes acylation with agents like acetic anhydride or acyl chlorides. This reaction is critical for modifying solubility or introducing protective groups in synthetic pathways.

Example Reaction:
$$ \text{2-{[2-(Trifluoromethyl)benzyl]amino}ethanol} + \text{Ac}_2\text{O} \rightarrow \text{Acetylated Product} $$

Reagent	Conditions	Product	Reference
Acetic anhydride	Room temperature, base	O-acetyl derivative
Benzoyl chloride	DCM, imidazole	O-benzoyl derivative

Nucleophilic Substitution

The amino group participates in nucleophilic substitution reactions, particularly with alkyl halides or epoxides, forming secondary or tertiary amines.

Example Reaction:
$$ \text{2-{[2-(Trifluoromethyl)benzyl]amino}ethanol} + \text{C}_3\text{H}_7\text{Br} \rightarrow \text{N-propyl derivative} $$

Reagent	Conditions	Product	Reference
Propyl bromide	Methanol, HCl, NaOH	N-propyl-substituted compound

Reduction and Hydrogenation

The compound undergoes reduction under catalytic hydrogenation or with agents like NaBH$_4$:

• Raney-Ni/H2_22 Reduction : Converts nitro intermediates to amino alcohols (observed in analogous β-amino-α-trifluoromethyl alcohols) .

• NaBH4_44 Reduction : Diastereoselective reduction of ketones to alcohols, as seen in related systems .

Cyclization Reactions

Under acidic or dehydrating conditions, β-amino alcohols can cyclize to form oxazolidinones or other heterocycles.

Example Reaction:
$$ \text{2-{[2-(Trifluoromethyl)benzyl]amino}ethanol} \xrightarrow{\text{Ac}_2\text{O}} \text{Oxazolidinone Derivative} $$

Conditions	Product	Reference
Acetic anhydride, Δ	1,3-Oxazolidin-2-one

Reactions with Electrophiles

The trifluoromethyl group’s electron-withdrawing nature directs electrophilic substitution on the aromatic ring, though this is less common due to steric hindrance.

Interaction with Biological Targets

Molecular docking studies suggest the compound interacts with enzymes or receptors via:

• Hydrogen bonding (hydroxyl and amino groups).

• Hydrophobic interactions (trifluoromethyl benzyl moiety).

Scientific Research Applications

2-{[2-(Trifluoromethyl)benzyl]amino}ethanol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-{[2-(Trifluoromethyl)benzyl]amino}ethanol involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with various enzymes and receptors, modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ in substituent patterns on the benzyl ring, alkyl/aryl groups on the nitrogen, or modifications to the ethanolamine chain. These variations significantly influence physicochemical properties, reactivity, and biological activity. Key analogs are compared below:

Structural and Functional Analogues

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
2-{[2-(Trifluoromethyl)benzyl]amino}ethanol	–CF₃ at benzyl ortho; ethanolamine chain	C₁₀H₁₂F₃NO	235.21	Intermediate for antitumor agents
2-{Isopropyl[3-(trifluoromethyl)benzyl]amino}ethanol	–CF₃ at benzyl meta; isopropyl group on N	C₁₃H₁₈F₃NO	261.29	Enhanced lipophilicity; CNS drug design
2-({3-Chloro-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}amino)ethanol	Chloro, fluoro-benzyloxy, methoxy substituents	C₁₈H₂₀ClFNO₃	368.81	Antimicrobial activity
2-({3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol	Bromo, ethoxy, fluoro-benzyloxy substituents	C₁₉H₂₂BrFNO₃	426.29	Tyrosine kinase inhibition
2-[(Ethyl)(3-(trifluoromethyl)benzyl)amino]ethanol	Ethyl group on N; –CF₃ at benzyl meta	C₁₂H₁₅F₃NO	248.25	Improved metabolic stability

Key Structural Differences and Implications

This may affect binding affinity in receptor-ligand interactions. Electron-withdrawing groups (–CF₃, –Cl, –Br) enhance electrophilicity, facilitating nucleophilic reactions in synthesis .

N-Alkyl/Aryl Groups :

• Bulky groups (e.g., isopropyl in ) increase lipophilicity (logP ~2.5), improving blood-brain barrier penetration.
• Smaller groups (e.g., ethyl in ) reduce steric hindrance, favoring enzyme active-site binding.

Ethanolamine Chain Modifications: The –OH group enables hydrogen bonding, critical for solubility and interactions with biological targets. Analogs lacking this group (e.g., simple amines) exhibit reduced aqueous solubility .

Antitumor Activity

• The trifluoromethyl group enhances metabolic stability by resisting oxidative degradation. Analog ATPR (), a retinoic acid derivative with –CF₃, showed potent differentiation of NB4 leukemia cells (IC₅₀: 10–50 μM) .
• The target compound’s ethanolamine chain may mimic natural substrates, enabling kinase inhibition (e.g., tyrosine kinase inhibitors in showed IC₅₀: 51–110 μM) .

Enzymatic Inhibition

• Compounds with fluoro/chloro-benzyloxy substituents () demonstrated competitive inhibition of mushroom tyrosinase (IC₅₀: 69–110 μM), suggesting utility in hyperpigmentation disorders .

Biological Activity

The compound 2-{[2-(trifluoromethyl)benzyl]amino}ethanol is a derivative of benzylamine with a trifluoromethyl group, which has garnered attention due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

• Chemical Formula : C10H12F3N
• Molecular Weight : 219.21 g/mol
• Functional Groups : Amino group, trifluoromethyl group, alcohol group

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of benzylamines have shown potent activity against various bacterial strains.

Compound	Minimum Inhibitory Concentration (MIC)
2-{[2-(trifluoromethyl)benzyl]amino}ethanol	Not explicitly stated; inferred from related compounds
Benzamide derivatives	0.5–1.0 µg/mL against Staphylococcus aureus

A study demonstrated that benzylindole derivatives, which share structural similarities with 2-{[2-(trifluoromethyl)benzyl]amino}ethanol, exhibited significant inhibition against bacterial strains like Staphylococcus aureus and Escherichia coli with MIC values in the low µg/mL range .

Anti-inflammatory Activity

The compound's potential as an anti-inflammatory agent is supported by its ability to inhibit enzymes involved in inflammatory pathways. Specifically, inhibitors targeting cytosolic phospholipase A2α (cPLA2α) have been explored for their role in reducing inflammation. Compounds structurally related to 2-{[2-(trifluoromethyl)benzyl]amino}ethanol have shown promising inhibition rates against cPLA2α:

Compound	Inhibition of cPLA2α at 10 μM (%)
Compound A	30%
Compound B	32%

This suggests that similar compounds could be effective in modulating inflammatory responses .

Anticancer Activity

Recent investigations into the anticancer properties of related compounds indicate that they may inhibit cell proliferation and induce apoptosis in cancer cell lines. For example, a compound structurally similar to 2-{[2-(trifluoromethyl)benzyl]amino}ethanol demonstrated significant inhibitory effects on tumor growth in vivo through mechanisms involving angiogenesis inhibition .

Case Studies

• In Vitro Studies :
  A study assessed the effects of various benzylamine derivatives on cancer cell lines. The results indicated that modifications to the benzyl group significantly influenced the anticancer activity, with some derivatives leading to over 50% inhibition of cell viability at low concentrations .
• In Vivo Studies :
  The chick chorioallantoic membrane (CAM) assay was employed to evaluate the effectiveness of related compounds in tumor models. Results showed that these compounds significantly reduced tumor vascularization, suggesting a potential mechanism for their anticancer effects .

Structure-Activity Relationship (SAR)

The biological activity of 2-{[2-(trifluoromethyl)benzyl]amino}ethanol can be understood through SAR studies:

• Electron-Withdrawing Groups : The presence of trifluoromethyl groups enhances lipophilicity and may improve binding affinity to biological targets.
• Amino Group : The amino group contributes to the compound's solubility and interaction with biological macromolecules.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-{[2-(Trifluoromethyl)benzyl]amino}ethanol, and how can reaction conditions be optimized for yield?

• Methodology : A common approach involves alkylation of 2-(trifluoromethyl)benzylamine with ethylene oxide or bromoethanol derivatives. For example, in analogous syntheses (e.g., substituted ethanolamine derivatives), reactions are conducted under reflux in toluene or THF with a base (e.g., triethylamine) to neutralize HBr byproducts . Optimization includes controlling temperature (e.g., 100°C for 2 hours), stoichiometric ratios (1:1 amine:alkylating agent), and purification via column chromatography (C18 reverse-phase, acetonitrile/water gradients) .
• Key Parameters :

Parameter	Typical Range	Impact on Yield
Temperature	80–100°C	Higher temps reduce reaction time but risk decomposition
Solvent	Toluene, THF	Polar aprotic solvents improve nucleophilicity
Base	Triethylamine	Scavenges HBr, preventing side reactions

Q. How can researchers characterize the purity and structural integrity of 2-{[2-(Trifluoromethyl)benzyl]amino}ethanol?

• Analytical Techniques :

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm the presence of the benzylaminoethanol backbone and trifluoromethyl group (e.g., δ ~4.5 ppm for ethanol -OH, δ ~7.5 ppm for aromatic protons) .
• HPLC-MS : Reverse-phase HPLC with UV detection (λ = 210–254 nm) and mass spectrometry (expected [M+H]⁺ ~278 m/z) assess purity and detect trace impurities .
  • Challenges : The trifluoromethyl group may complicate $^19$F NMR interpretation; use deuterated DMSO or CDCl₃ for enhanced resolution .

Advanced Research Questions

Q. What strategies mitigate side reactions (e.g., over-alkylation) during the synthesis of 2-{[2-(Trifluoromethyl)benzyl]amino}ethanol?

• Mechanistic Insight : Over-alkylation occurs when excess alkylating agent reacts with the secondary amine. To suppress this:

• Use slow addition of the alkylating agent (e.g., bromoethanol) to maintain a low local concentration.
• Employ bulky bases (e.g., DIPEA) to sterically hinder further alkylation .
  • Case Study : In a related synthesis, reducing the reaction temperature to 60°C decreased over-alkylation by 30% while extending reaction time to 4 hours .

Q. How does the trifluoromethyl group influence the compound’s physicochemical properties and pharmacological activity?

• Structure-Activity Relationship (SAR) :

• Lipophilicity : The -CF₃ group increases logP by ~1.5 units compared to non-fluorinated analogs, enhancing membrane permeability .
• Metabolic Stability : Fluorination reduces oxidative metabolism, as seen in analogs like 4-(trifluoromethyl)benzyl alcohol, which exhibit longer half-lives in hepatic microsomes .
  • Biological Relevance : Trifluoromethyl-substituted benzylamines are common in kinase inhibitors and GPCR modulators due to their electron-withdrawing effects and resistance to metabolic degradation .

Q. What computational methods are suitable for predicting the binding affinity of 2-{[2-(Trifluoromethyl)benzyl]amino}ethanol to biological targets?

• Approaches :

• Molecular Docking : Use software like AutoDock Vina to model interactions with targets (e.g., enzymes with hydrophobic binding pockets). The -CF₃ group often engages in van der Waals interactions with nonpolar residues .
• QM/MM Simulations : Study electronic effects of the trifluoromethyl group on transition states in enzymatic reactions .
  • Validation : Compare computational results with experimental IC₅₀ values from enzyme inhibition assays (e.g., fluorescence polarization or SPR).

Data Contradictions and Resolution

Q. How should researchers address discrepancies in reported synthetic yields for trifluoromethyl-substituted ethanolamines?

• Root Causes : Variability arises from differences in solvent purity, catalyst choice (e.g., Pd/C vs. Raney Ni), or workup methods (e.g., aqueous extraction vs. column chromatography).
• Resolution :

• Replicate conditions from high-yield protocols (e.g., 88% yield via C18 column purification ).
• Use design of experiments (DoE) to identify critical factors (e.g., solvent polarity, reaction time) .